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Compound of Interest

Compound Name: 2,4-Dimethylpentanal

Cat. No.: B3050699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of 2,4-
Dimethylpentanal, a branched-chain aldehyde. The information is presented to be a valuable

resource for professionals in research and development.

Chemical Identity
IUPAC Name: 2,4-dimethylpentanal[1]

Synonyms: 2,4-Dimethylvaleraldehyde[2][3]

CAS Number: 27944-79-2[4][5]

Molecular Formula: C₇H₁₄O[4][5][6]

Chemical Structure:

Summary of Physical Properties
The quantitative physical data for 2,4-Dimethylpentanal are summarized in the table below for

easy reference and comparison.
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Property Value Units Conditions

Molecular Weight 114.19 g/mol

Boiling Point 134.5 °C
at 760 mmHg[2][4][5]

[6]

Melting Point -43.35 (estimate) °C

Density 0.803 g/cm³

Refractive Index 1.401

Flash Point 33.4 °C [2][4][5][6]

Vapor Pressure 8.08 mmHg at 25°C[2][4][5][6]

Solubility

Insoluble in water,

soluble in organic

solvents like ethanol

and ether.[7]

Experimental Protocols for Property Determination
The following sections detail the standard methodologies for determining the key physical

properties of a liquid organic compound such as 2,4-Dimethylpentanal.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[8] For a substance like 2,4-Dimethylpentanal, this can be determined by several

methods, including simple distillation and the micro-boiling point method.[9][10][11]

Simple Distillation: This method is suitable when a larger volume of the sample is available.

The liquid is heated in a distillation apparatus, and the temperature of the vapor that is in

equilibrium with the boiling liquid is measured. This temperature remains constant during the

distillation of a pure substance and represents its boiling point.[9]

Micro-Boiling Point Method: This technique is ideal for small sample volumes.[10][11] A small

amount of the liquid is placed in a fusion tube with an inverted sealed capillary tube. The

setup is heated, and the temperature at which a rapid and continuous stream of bubbles
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emerges from the capillary, and upon cooling, the liquid just begins to enter the capillary, is

recorded as the boiling point.[8][10]

Density is the mass of a substance per unit volume.[12] For liquids, it is commonly determined

using a pycnometer or a hydrometer.[12][13]

Pycnometer Method: A pycnometer is a flask with a precise volume.[13] The procedure

involves weighing the empty pycnometer, then weighing it filled with the sample liquid. The

mass of the liquid is obtained by subtraction. The density is then calculated by dividing the

mass of the liquid by the known volume of the pycnometer.[13]

Hydrometer Method: A hydrometer is an instrument that is floated in the liquid to measure its

relative density. The liquid's density is read directly from a calibrated scale on the

hydrometer's stem at the point where the liquid surface meets it.[12]

The refractive index of a material is a dimensionless number that describes how fast light

travels through it.[14] It is a characteristic property of a substance and can be measured using

a refractometer.[15]

Abbe Refractometer: This is a common laboratory instrument for measuring the refractive

index of liquids. A few drops of the sample are placed on the prism surface. Light is passed

through the sample, and the refractometer measures the angle at which the light is refracted.

This angle is then converted to a refractive index value, which is displayed on a scale or

digitally. The measurement is typically performed at a standard temperature, as the refractive

index is temperature-dependent.

Logical Workflow Visualization
The following diagram illustrates a generalized workflow for determining the boiling point of a

liquid sample using the micro-boiling point method.
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Prepare Sample and Apparatus

Place Sample in Fusion Tube with Inverted Capillary

Heat the Apparatus Gently

Observe for Continuous Stream of Bubbles

Stop Heating

Observe Liquid Entering Capillary

Record Temperature as Boiling Point

Click to download full resolution via product page

Caption: Workflow for Micro-Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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